Cas no 1171439-20-5 (methyl 1-(3-methylbenzyl)-1H-pyrazole-4-carboxylate)

Methyl 1-(3-methylbenzyl)-1H-pyrazole-4-carboxylate is a pyrazole-based ester derivative with applications in pharmaceutical and agrochemical research. Its structure features a 3-methylbenzyl substituent, enhancing lipophilicity and potential bioactivity. The compound serves as a versatile intermediate in organic synthesis, particularly for constructing heterocyclic frameworks. Its stability under standard conditions and well-defined reactivity profile make it suitable for further functionalization, such as hydrolysis or amidation. The methyl ester group offers synthetic flexibility, enabling conversion to carboxylic acids or other derivatives. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly in targeting enzyme inhibition or receptor modulation.

methyl 1-(3-methylbenzyl)-1H-pyrazole-4-carboxylate structure

1171439-20-5 structure

Product Name:methyl 1-(3-methylbenzyl)-1H-pyrazole-4-carboxylate

CAS No:1171439-20-5

MF:C₁₃H₁₄N₂O₂

MW:230.262463092804

CID:3159035

PubChem ID:25247705

Update Time:2025-10-18

methyl 1-(3-methylbenzyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-(3-methylbenzyl)-1H-pyrazole-4-carboxylate
- AKOS005168022
- 1171439-20-5
- STK351968
- methyl1-(3-methylbenzyl)-1H-pyrazole-4-carboxylate
- Inchi： 1S/C13H14N2O2/c1-10-4-3-5-11(6-10)8-15-9-12(7-14-15)13(16)17-2/h3-7,9H,8H2,1-2H3
- InChI Key： JYRLNOVSCFEKMI-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=NN(C=1)CC1C=CC=C(C)C=1)=O

Computed Properties

Exact Mass: 230.105527694Da
Monoisotopic Mass: 230.105527694Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 44.1Å²

methyl 1-(3-methylbenzyl)-1H-pyrazole-4-carboxylate Pricemore >>

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abcr	AB551750-250 mg	Methyl 1-(3-methylbenzyl)-1H-pyrazole-4-carboxylate; .	1171439-20-5		250MG	€220.50	2022-03-01
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